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Compound of Interest

Compound Name: Serotonin Hydrochloride

Cat. No.: B7801248 Get Quote

Essential Safety and Handling Guide for
Serotonin Hydrochloride
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Serotonin Hydrochloride, tailored for research, scientific, and drug

development professionals.

Serotonin Hydrochloride is a hazardous substance that requires careful handling to mitigate

risks. It is harmful if swallowed, inhaled, or in contact with skin, and causes serious eye and

skin irritation.[1][2] It may also cause respiratory irritation.[1][2]

Hazard Identification and Classification
A summary of the GHS hazard classifications for Serotonin Hydrochloride is provided below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b7801248?utm_src=pdf-interest
https://www.benchchem.com/product/b7801248?utm_src=pdf-body
https://www.benchchem.com/product/b7801248?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJvcDE3am1ya29pZGIyamQ3YmhvcmhnNmY4M2U1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKMTA5MDhfMTUzLTk4LTBfU2Vyb3RvbmluIGh5ZHJvY2hsb3JpZGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lKMTA5MDhfMTUzLTk4LTBfU2Vyb3RvbmluJTIwaHlkcm9jaGxvcmlkZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--4147cc0ed19dc04b217b775e14c622ce38e914af/MetaSci_MSIJ10908_153-98-0_Serotonin%20hydrochloride.pdf
https://cdn.caymanchem.com/cdn/msds/14332m.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJvcDE3am1ya29pZGIyamQ3YmhvcmhnNmY4M2U1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKMTA5MDhfMTUzLTk4LTBfU2Vyb3RvbmluIGh5ZHJvY2hsb3JpZGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lKMTA5MDhfMTUzLTk4LTBfU2Vyb3RvbmluJTIwaHlkcm9jaGxvcmlkZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--4147cc0ed19dc04b217b775e14c622ce38e914af/MetaSci_MSIJ10908_153-98-0_Serotonin%20hydrochloride.pdf
https://cdn.caymanchem.com/cdn/msds/14332m.pdf
https://www.benchchem.com/product/b7801248?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Data sourced from multiple safety data sheets.[1][2][3][4]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to ensure personal safety when handling

Serotonin Hydrochloride.

Protection Type Recommended Equipment

Eye/Face Protection
Chemical safety goggles with side protection.[4]

[5]

Hand Protection
Wear suitable chemical-resistant gloves tested

according to EN 374.[3][4][6]

Skin and Body Protection

Wear appropriate protective clothing to prevent

skin exposure.[1][5] This includes a lab coat

and, if necessary, impervious clothing.[3]

Respiratory Protection

Use a NIOSH- or CEN-certified respirator if

ventilation is inadequate or if exposure limits are

exceeded.[1][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJvcDE3am1ya29pZGIyamQ3YmhvcmhnNmY4M2U1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKMTA5MDhfMTUzLTk4LTBfU2Vyb3RvbmluIGh5ZHJvY2hsb3JpZGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lKMTA5MDhfMTUzLTk4LTBfU2Vyb3RvbmluJTIwaHlkcm9jaGxvcmlkZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--4147cc0ed19dc04b217b775e14c622ce38e914af/MetaSci_MSIJ10908_153-98-0_Serotonin%20hydrochloride.pdf
https://cdn.caymanchem.com/cdn/msds/14332m.pdf
https://www.chemicalbook.com/msds/serotonin-hydrochloride.pdf
https://www.carlroth.com/medias/SDB-8367-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ0NjJ8YXBwbGljYXRpb24vcGRmfGFEUXlMMmd3WXk4NU1UYzRPVEUwTnpFM056STJMMU5FUWw4NE16WTNYMGRDWDBWT0xuQmtaZ3w5NmUyNDQ2NjczNTJmOWViNzg1ODJmZTBjYjUxODc1ZDMwM2M4MWNkMDk3YmZiMzVjMjhmOTM3M2FlNjBlYWFl
https://www.benchchem.com/product/b7801248?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-8367-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ0NjJ8YXBwbGljYXRpb24vcGRmfGFEUXlMMmd3WXk4NU1UYzRPVEUwTnpFM056STJMMU5FUWw4NE16WTNYMGRDWDBWT0xuQmtaZ3w5NmUyNDQ2NjczNTJmOWViNzg1ODJmZTBjYjUxODc1ZDMwM2M4MWNkMDk3YmZiMzVjMjhmOTM3M2FlNjBlYWFl
https://pim-resources.coleparmer.com/sds/12690.pdf
https://www.chemicalbook.com/msds/serotonin-hydrochloride.pdf
https://www.carlroth.com/medias/SDB-8367-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ0NjJ8YXBwbGljYXRpb24vcGRmfGFEUXlMMmd3WXk4NU1UYzRPVEUwTnpFM056STJMMU5FUWw4NE16WTNYMGRDWDBWT0xuQmtaZ3w5NmUyNDQ2NjczNTJmOWViNzg1ODJmZTBjYjUxODc1ZDMwM2M4MWNkMDk3YmZiMzVjMjhmOTM3M2FlNjBlYWFl
https://www.carlroth.com/medias/SDB-8367-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDgxNDl8YXBwbGljYXRpb24vcGRmfGFHRmlMMmd3Wmk4NU1UYzRPVEUwT0RFMk1ETXdMMU5FUWw4NE16WTNYMGxGWDBWT0xuQmtaZ3w4ZmY4OWVkMGFjMGMyYWM4N2VjNjY5MmQ5ZWJjY2RhMzZlNGM4OTQyNTBmYzcyYTM1ZTQ4YTQ4NTA2MGYxOTMx
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJvcDE3am1ya29pZGIyamQ3YmhvcmhnNmY4M2U1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKMTA5MDhfMTUzLTk4LTBfU2Vyb3RvbmluIGh5ZHJvY2hsb3JpZGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lKMTA5MDhfMTUzLTk4LTBfU2Vyb3RvbmluJTIwaHlkcm9jaGxvcmlkZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--4147cc0ed19dc04b217b775e14c622ce38e914af/MetaSci_MSIJ10908_153-98-0_Serotonin%20hydrochloride.pdf
https://pim-resources.coleparmer.com/sds/12690.pdf
https://www.chemicalbook.com/msds/serotonin-hydrochloride.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJvcDE3am1ya29pZGIyamQ3YmhvcmhnNmY4M2U1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKMTA5MDhfMTUzLTk4LTBfU2Vyb3RvbmluIGh5ZHJvY2hsb3JpZGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lKMTA5MDhfMTUzLTk4LTBfU2Vyb3RvbmluJTIwaHlkcm9jaGxvcmlkZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--4147cc0ed19dc04b217b775e14c622ce38e914af/MetaSci_MSIJ10908_153-98-0_Serotonin%20hydrochloride.pdf
https://pim-resources.coleparmer.com/sds/12690.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Handling and Storage
Safe Handling Procedures:

Ventilation: Always handle Serotonin Hydrochloride in a well-ventilated area, using local

exhaust ventilation to control airborne concentrations.[1][4][5]

Avoid Dust Formation: Minimize the generation and accumulation of dust.[1][5] Avoid

breathing dust, fumes, or vapors.[1][3]

Personal Hygiene: Wash hands thoroughly after handling the product and before breaks.[1]

[4][5] Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1][3]

Container Handling: Keep the container tightly closed when not in use.[1][5] Open and

handle the container with care.[1]

Storage Conditions:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3][4]

The recommended storage temperature is 2-8°C.[1][4][6]

The substance is light-sensitive and hygroscopic; protect from light and moisture.[1]

Store locked up and away from incompatible substances such as strong oxidizing agents.[1]

[3][5]

Emergency and Disposal Plan
First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1][5]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing.[1][5] Seek medical aid.[5]
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Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding the

eyelids open.[1][5] Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person and seek immediate medical attention.[1][3][5]

Spill Response Workflow:

Safety Operating Guide

Check Availability & Pricing
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Serotonin Hydrochloride Spill Response

Spill Detected

Assess the Spill
Is it minor and manageable?

Evacuate Area
Alert Emergency Responders

No

Wear Full PPE
(Gloves, Goggles, Respirator, Protective Clothing)

Yes

Spill Managed

Contain the Spill
Prevent entry into drains

Clean Up Spill
Use inert absorbent material

Avoid generating dust

Package Waste
Place in a suitable, labeled container for disposal

Decontaminate Area
and wash hands thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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